Cas no 1823379-92-5 (6-Chloro-2,3-dihydro-1H-pyrido2,3-B1,4oxazine)

• Product Name: 6-Chloro-2,3-dihydro-1H-pyrido2,3-B1,4oxazine
• CAS No: 1823379-92-5
• MF: C₇H₇ClN₂O
• MW: 170.59628033638
• MDL: MFCD26521988
• CID: 4621595
• PubChem ID: 124706986
• Update Time: 2025-06-23

6-Chloro-2,3-dihydro-1H-pyrido2,3-B1,4oxazine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2,3-dihydro-1H-pyrido[2,3-b][1,4]oxazine
• SCHEMBL22048899
• MFCD26521988
• CS-0141465
• BS-31741
• E81754
• 1823379-92-5
• EN300-2982887
• 6-chloro-1H,2H,3H-pyrido[2,3-b][1,4]oxazine
• 6-Chloro-2,3-dihydro-1H-pyrido2,3-B1,4oxazine

• MDL： MFCD26521988
• Inchi： 1S/C7H7ClN2O/c8-6-2-1-5-7(10-6)11-4-3-9-5/h1-2,9H,3-4H2
• InChI Key： ANVNCDJLJLRPHB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C2C(=N1)OCCN2

Computed Properties

• Exact Mass: 170.0246905g/mol
• Monoisotopic Mass: 170.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 34.2

Additional information on 6-Chloro-2,3-dihydro-1H-pyrido2,3-B1,4oxazine

6-Chloro-2,3-dihydro-1H-pyrido[2,3-b]1,4-oxazine: A Comprehensive Overview

6-Chloro-2,3-dihydro-1H-pyrido[2,3-b]1,4-oxazine, identified by the CAS Registry Number 1823379-92-5, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, which are known for their diverse applications in drug discovery and materials science. The structure of this compound is characterized by a fused bicyclic system comprising a pyridine ring and an oxazine ring, with a chlorine substituent at the sixth position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable candidate for various chemical transformations and biological studies.

The synthesis of 6-Chloro-2,3-dihydro-1H-pyrido[2,3-b]1,4-oxazine involves a multi-step process that typically begins with the preparation of precursor compounds. Recent advancements in synthetic methodology have enabled chemists to achieve higher yields and better purity levels. For instance, researchers have employed microwave-assisted synthesis techniques to accelerate reaction times while maintaining the integrity of the product. Such innovations highlight the ongoing efforts to optimize synthetic routes for complex heterocycles like this one.

In terms of applications, this compound has shown promise in several areas. One notable application is its potential as a building block in medicinal chemistry. The presence of the chlorine atom at the sixth position allows for further functionalization, enabling chemists to explore its role as a scaffold in drug design. Recent studies have demonstrated that derivatives of this compound exhibit moderate to high activity against certain enzymes and receptors, making them valuable leads for therapeutic development.

Another area where 6-Chloro-2,3-dihydro-1H-pyrido[2,3-b]1,4-oxazine has shown potential is in materials science. Its rigid bicyclic structure and conjugated system make it suitable for applications in organic electronics. Researchers have investigated its properties as a component in organic semiconductors and light-emitting diodes (OLEDs). While current findings are preliminary, they suggest that this compound could contribute to the development of more efficient electronic devices.

The study of this compound has also extended into the realm of computational chemistry. Advanced molecular modeling techniques have been employed to predict its electronic properties and reactivity. These computational studies have provided insights into the molecule's stability and reactivity under various conditions, guiding experimental efforts toward more efficient synthesis and application strategies.

In conclusion, 6-Chloro-2,3-dihydro-1H-pyrido[2,3-b]1,4-oxazine (CAS No. 1823379-92-5) stands out as a versatile compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development. As ongoing studies continue to uncover new applications and properties, this compound is poised to play an increasingly important role in both academic and industrial settings.